Cas no 1391232-50-0 (2-amino-2,3,3-trimethylbutan-1-ol)

• Product Name: 2-amino-2,3,3-trimethylbutan-1-ol
• CAS No: 1391232-50-0
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6209162
• PubChem ID: 75088453
• Update Time: 2025-10-29

2-amino-2,3,3-trimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2,3,3-trimethylbutan-1-ol
• 1391232-50-0
• EN300-1844307

• Inchi： 1S/C7H17NO/c1-6(2,3)7(4,8)5-9/h9H,5,8H2,1-4H3
• InChI Key： MYIFAFOUNLOFFY-UHFFFAOYSA-N
• SMILES： OCC(C)(C(C)(C)C)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2,3,3-trimethylbutan-1-ol

2-Amino-2,3,3-Trimethylbutan-1-Ol: A Comprehensive Overview

2-Amino-2,3,3-trimethylbutan-1-ol, also known by its CAS number 1391232-50-0, is a versatile organic compound with a unique structure and a wide range of applications in various industries. This compound belongs to the class of secondary alcohols and features a branched carbon chain with an amino group (-NH₂) attached to the second carbon atom. The presence of three methyl groups on the second and third carbons adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of 2-amino-2,3,3-trimethylbutan-1-ol in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents. The compound's ability to undergo various chemical transformations, such as alkylation and acylation, makes it an invaluable building block in organic synthesis.

In addition to its pharmaceutical applications, 1391232-50-0 has found significant use in the fragrance industry. Its unique odor profile and stability under various conditions make it an ideal component in perfumes and personal care products. Recent advancements in scent formulation have leveraged this compound's properties to create more complex and long-lasting fragrances.

The synthesis of 2-amino-2,3,3-trimethylbutan-1-ol involves a multi-step process that typically starts with the alkylation of ammonia or primary amines. The reaction conditions are carefully optimized to ensure high yield and purity. Recent research has focused on developing greener synthesis methods that minimize environmental impact while maintaining product quality.

From a chemical standpoint, 1391232-50-0 exhibits interesting reactivity due to the presence of both hydroxyl (-OH) and amino (-NH₂) groups. These functional groups enable the compound to participate in a variety of reactions, including nucleophilic substitutions, condensations, and oxidations. Its ability to form hydrogen bonds also contributes to its solubility properties in different solvents.

Despite its numerous applications, the handling and storage of 2-amino-2,3,3-trimethylbutan-1-ol require careful consideration. The compound is sensitive to moisture and heat, which can lead to degradation over time. Proper packaging and storage conditions are essential to maintain its stability and ensure optimal performance in industrial applications.

Looking ahead, ongoing research aims to explore new avenues for utilizing 1391232-50-0 in emerging fields such as biotechnology and materials science. Its potential as a chiral building block in asymmetric synthesis is particularly promising, offering new opportunities for creating enantiomerically pure compounds with high therapeutic value.

In conclusion, 2-amino-2,3,3-trimethylbutan-1-ol (CAS No. 1391232-50-0) is a multifaceted compound with significant contributions across diverse industries. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.